Cas no 91748-01-5 (Benzene,1-ethenyl-2-methyl-4-nitro-)

• Product name: Benzene,1-ethenyl-2-methyl-4-nitro-
• CAS No: 91748-01-5
• MF: C₉H₉NO₂
• MW: 163.173262357712
• CID: 800088
• PubChem ID: 22459721

Benzene,1-ethenyl-2-methyl-4-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzene,1-ethenyl-2-methyl-4-nitro-
• 1-ethenyl-2-methyl-4-nitrobenzene
• 2-methyl-4-nitrostyrene
• 2-Methyl-4-nitrostyrol
• BENZENE,1-ETHENYL-2-METHYL-4-NITRO
• IQMPGUKEJYKIAY-UHFFFAOYSA-N
• DTXSID10625763
• EN300-388661
• SCHEMBL6172088
• 91748-01-5

• Inchi： InChI=1S/C9H9NO2/c1-3-8-4-5-9(10(11)12)6-7(8)2/h3-6H,1H2,2H3
• InChI Key： IQMPGUKEJYKIAY-UHFFFAOYSA-N
• SMILES： CC1=C(C=CC(=C1)[N+](=O)[O-])C=C

Computed Properties

• Exact Mass: 163.06300
• Monoisotopic Mass: 163.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 45.8Ų

Experimental Properties

• PSA: 45.82000
• LogP: 3.06940

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes